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Abstract
This technical guide provides a comprehensive review of the known physical properties of solid

Cesium Tribromide (CsBr₃). Cesium tribromide is an inorganic compound notable for

containing the tribromide anion (Br₃⁻). Unlike some other polyhalides, CsBr₃ can be isolated as

a crystalline solid, though its stability is limited. This document summarizes its structural,

thermal, and other physical characteristics based on available scientific literature. It is intended

to serve as a centralized resource for researchers working with or interested in this compound.

All quantitative data is presented in structured tables, and key experimental methodologies are

detailed. Logical and experimental workflows are visualized using diagrams to enhance clarity.

Introduction
Cesium Tribromide, with the chemical formula CsBr₃, is an ionic compound consisting of

cesium cations (Cs⁺) and tribromide anions (Br₃⁻). It is structurally more complex than the

simple binary halide, Cesium Bromide (CsBr). The stability and properties of polyhalide anions

like tribromide are significantly influenced by the size and charge density of the counter-cation.

The large size of the cesium ion is effective in stabilizing the Br₃⁻ anion within a crystal lattice,

allowing for the formation of a solid material.[1]

This compound is of interest in inorganic synthesis and for studying the structural chemistry of

polyhalide systems. It serves as a solid, stable source of bromine and can be used in specific
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oxidation reactions.[1] This guide focuses exclusively on the physical properties of CsBr₃ in its

solid state.

Physical and Structural Properties
Solid Cesium Tribromide is an orange to dark red crystalline solid.[1] It is sensitive to moisture

and thermally decomposes at a relatively low temperature. Upon contact with water, it dissolves

and decomposes, releasing bromine vapor, particularly in concentrated solutions.[1]

Crystallographic Data
The crystal structure of Cesium Tribromide was determined by single-crystal X-ray diffraction.

The compound crystallizes in the orthorhombic system. Key crystallographic parameters are

summarized in Table 1. The tribromide ion (Br₃⁻) within the structure is nearly linear but

asymmetrical, with two distinct Br-Br bond lengths.

Table 1: Summary of Crystallographic and Physical Data for Cesium Tribromide
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Property Value Notes

Crystal System Orthorhombic
Determined by single-crystal

X-ray diffraction.

Space Group Pnma (No. 62)
Isostructural with Cesium

Triiodide (CsI₃).[1]

Lattice Parameters
a = 10.16 Åb = 6.52 Åc = 9.54

Å
At ambient temperature.

Formula Units (Z) 4
Number of CsBr₃ formula units

per unit cell.

Calculated Density (ρ) 3.91 g/cm³

Calculated from

crystallographic data. No

experimental value has been

reported.

Appearance Orange solid; Dark red crystals [1]

Melting Point
38 °C (100.4 °F; 311 K)

(decomposes)

The compound melts with

decomposition into CsBr and

Br₂.[1]

Molar Mass 372.617 g/mol

Br-Br Bond Lengths 2.440 Å and 2.698 Å The Br₃⁻ anion is asymmetric.

Thermodynamic Properties
There is a notable lack of experimentally determined thermodynamic data for solid Cesium
Tribromide in the literature. Key values such as the standard enthalpy of formation (ΔH°f),

standard molar entropy (S°), and heat capacity (Cp) have not been reported. The primary

thermodynamic process studied is its thermal decomposition.

The decomposition reaction is:

CsBr₃(s) → CsBr(s) + Br₂(g)
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This process involves the loss of bromine gas, leading to the formation of the more stable

Cesium Bromide solid.

Experimental Protocols
This section details the methodologies for the synthesis and characterization of solid Cesium
Tribromide based on descriptions in the literature.

Synthesis of Cesium Tribromide Crystals
Single crystals of CsBr₃ suitable for X-ray diffraction have been prepared by recrystallization

from bromine-water. A general synthesis procedure is as follows:

Preparation of Saturated Solution: A concentrated aqueous solution of Cesium Bromide

(CsBr) is prepared.

Addition of Bromine: A large excess of liquid bromine (Br₂) is added to the CsBr solution. The

mixture is stirred until the bromine dissolves to form a saturated solution containing

tribromide ions.

Crystallization: The solution is allowed to slowly evaporate in an environment with a

controlled bromine atmosphere to prevent premature decomposition. Crystals of CsBr₃ will

form.

Isolation: A single crystal is selected and quickly mounted in a Lindemann glass capillary to

prevent loss of bromine to the atmosphere.

Note: This procedure involves handling hazardous materials (liquid bromine) and should be

performed in a well-ventilated fume hood with appropriate personal protective equipment.
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Caption: Experimental workflow for the synthesis and characterization of CsBr₃.

Single-Crystal X-ray Diffraction (SC-XRD)
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Due to the tendency of CsBr₃ to lose bromine, characterization must be performed on a sealed

sample.

Crystal Mounting: A suitable single crystal (e.g., 0.10 x 0.13 x 0.22 mm) is selected and

immediately sealed inside a Lindemann glass capillary. This is crucial to maintain the

crystal's integrity during data collection by preventing decomposition.

Data Collection: A diffractometer equipped with a single-crystal orienter is used. Molybdenum

Kα radiation (Mo Kα) is a common X-ray source for such analyses.

Method: The θ-2θ scan method is typically employed for measuring reflection intensities.

Background measurements are taken at the beginning and end of each scan to ensure data

quality.

Structure Solution: The collected intensity data is processed, corrected for absorption, and

used to solve and refine the crystal structure using standard crystallographic software

packages.

Thermal Analysis
The thermal stability and decomposition pathway of CsBr₃ are investigated using

thermogravimetric analysis (TGA).

Instrumentation: A TGA instrument is used to measure the change in mass of a sample as a

function of temperature.

Sample Preparation: A small, accurately weighed sample of CsBr₃ is placed in an inert

sample pan (e.g., alumina).

Analysis Conditions: The sample is heated under a controlled atmosphere (typically an inert

gas like nitrogen or argon) at a constant heating rate (e.g., 5-10 °C/min).

Data Analysis: The TGA curve plots the percentage of mass loss versus temperature. The

decomposition of CsBr₃ to CsBr and Br₂ is observed as a distinct mass loss step. The

temperature at the onset of this mass loss corresponds to the decomposition temperature.

The final mass should correspond to the theoretical mass of CsBr remaining.
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Caption: Thermal decomposition pathway of solid Cesium Tribromide (CsBr₃).

Safety and Handling
Cesium Tribromide should be handled as a hazardous substance. It is a moisture-sensitive

and thermally unstable compound.

Toxicity: It is an irritant to the skin, eyes, and respiratory system.

Reactivity: It is a strong oxidizing agent. Upon decomposition, it releases toxic and corrosive

bromine gas.

Handling: All manipulations should be carried out in a dry, inert atmosphere (e.g., in a

glovebox) or very quickly in a well-ventilated fume hood. Avoid contact with water and

elevated temperatures.

Storage: Store in a tightly sealed container in a cool, dry, and dark place, preferably under an

inert atmosphere.

Conclusion
Cesium Tribromide is a well-characterized crystalline solid, primarily in terms of its structure.

Its existence highlights the role of large cations in stabilizing polyhalide anions. However, there

is a significant gap in the literature regarding its quantitative physical properties, particularly

thermodynamic data such as enthalpy of formation and heat capacity. The provided

experimental protocols, while functional, offer room for more detailed investigation and

optimization. This guide serves as a foundational reference for researchers, summarizing the

current state of knowledge and highlighting areas for future investigation into the properties of

this interesting polybromide compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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